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Introduction

Poly-D-lysine (PDL) is a synthetic, positively charged polymer of the D-isomer of lysine. It is
widely used in cell culture to coat surfaces and enhance cell adhesion.[1][2][3][4] The
polycationic nature of PDL promotes the attachment of negatively charged cells, such as
neurons, to plastic and glass substrates through electrostatic interactions.[5][6] This enhanced
adhesion is crucial for subsequent cell growth, differentiation, and analysis, particularly in
serum-free or reduced-serum conditions.[7][8] As the D-form is resistant to enzymatic
degradation by cellular proteases, it provides a stable and long-lasting coating for extended cell
culture experiments.[6][9]

This document provides detailed protocols for the preparation of Poly-D-lysine hydrobromide
solutions from powder and their application in coating cell cultureware.

Quantitative Data Summary

The following tables summarize key quantitative data for the preparation and use of Poly-D-
lysine hydrobromide solutions.

Table 1: Poly-D-lysine Hydrobromide Solution Preparation Parameters

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15603769?utm_src=pdf-interest
https://www.blossombio.com/pdf/products/UG_ABM_5049.pdf
https://cellsystems.eu/product/poly-d-lysine-non-sterile-powder/
https://advancedbiomatrix.com/polydlysinesolution.html
https://www.bio-techne.com/t/poly-d-lysine/cell-culture
https://www.mpbio.com/sg/poly-d-lysine-hydrobromide-mw-4-000-15-000
https://www.mpbio.com/media/document/file/datasheet/dest/m/p/_/d/s/_/0/2/1/5/0/MP_DS_02150175.pdf
https://advancedbiomatrix.com/public/DFU/5174%20DFU%20Poly-D-Lysine%20Powder%20Rev%2002.pdf
https://cellsystems.eu/product/poly-d-lysine-solution/
https://www.mpbio.com/media/document/file/datasheet/dest/m/p/_/d/s/_/0/2/1/5/0/MP_DS_02150175.pdf
https://www.cellvis.com/poly_lysine_coating_of_glass_bottom_dish_plate.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter Value Notes Source(s)
Lower MW is less
viscous; higher MW
Molecular Weight provides more binding
30,000 - >300,000 Da _ [3]1[6]1[71[8]
(MW) sites. 70,000-150,000
Da is a common
compromise.
Sterile, tissue culture
grade water or Borate buffer (pH 8.5)
Solvent [7][10][11][12]
Phosphate Buffered can also be used.
Saline (PBS)
A common stock
Stock Solution o
] 0.1 mg/mLto 1 mg/mL concentrationis 1 [9][10][13]
Concentration
mg/mL.
The optimal
Working Solution 0.05 mg/mLto 0.1 concentration
: [1][O][11]
Concentration mg/mL depends on the cell
type.
Storage of Powder -20°C, desiccated [14]
2-8°C forup to 2 ) )
Storage of Stock ) Avoid multiple freeze-
) years (sterile) or [6][14][15]
Solution ) thaw cycles.
-20°C for aliquots
4°C for up to two
Can be stored damp
Storage of Coated weeks (wrapped) or )
with PBS forup to 5 [11][16]

Plates

used immediately

after drying

days.

Table 2: Recommended Coating Volumes for Various Cultureware
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Recommended Coating
Culture Vessel Surface Area (cm?)

Volume
96-well plate 0.32 50 - 100 pL
24-well plate 1.9 200 - 400 pL
12-well plate 3.8 400 - 800 pL
6-well plate 9.5 1-2mL
35 mm dish 9.6 1-2mL
60 mm dish 21 2-4mL
100 mm dish 55 5-10 mL

Experimental Protocols
Protocol 1: Preparation of 1 mg/mL Poly-D-lysine Stock
Solution

This protocol describes the preparation of a 1 mg/mL stock solution from Poly-D-lysine
hydrobromide powder.

Materials:

e Poly-D-lysine hydrobromide powder (e.g., MW 70,000-150,000 Da)

Sterile, tissue culture grade water or PBS

Sterile conical tubes (15 mL or 50 mL)

Sterile serological pipettes

0.22 um sterile syringe filter

Sterile syringe

Laminar flow hood
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Vortex mixer

Procedure:

Under sterile conditions in a laminar flow hood, weigh the desired amount of Poly-D-lysine
hydrobromide powder. For a 1 mg/mL solution, weigh 10 mg of powder for 10 mL of solvent.

Transfer the powder to a sterile conical tube.

Add the corresponding volume of sterile, tissue culture grade water or PBS to the conical
tube.

Gently vortex the tube until the powder is completely dissolved. Avoid vigorous vortexing to
prevent foaming.

Sterile-filter the solution using a 0.22 um syringe filter into a new sterile conical tube.[9]
Aliquot the stock solution into smaller, sterile tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for long-term storage or at 2-8°C for short-term use (up to a few
weeks).[6]

Protocol 2: Coating Cell Cultureware with Poly-D-lysine

This protocol details the steps for coating plastic or glass culture surfaces with a Poly-D-lysine

working solution.

Materials:

Prepared Poly-D-lysine stock solution (1 mg/mL)
Sterile, tissue culture grade water or PBS
Cell culture plates, flasks, or coverslips

Laminar flow hood

Procedure:
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o Prepare the Working Solution: In a laminar flow hood, dilute the 1 mg/mL Poly-D-lysine stock
solution to a final working concentration of 0.1 mg/mL using sterile, tissue culture grade
water or PBS.[7] For example, add 1 mL of the 1 mg/mL stock solution to 9 mL of sterile
water or PBS.

o Coat the Surface: Add a sufficient volume of the 0.1 mg/mL working solution to completely
cover the growth surface of the cultureware (refer to Table 2 for recommended volumes).

 Incubate: Incubate the cultureware at room temperature for 1-2 hours in the laminar flow
hood.[9][11] Some protocols suggest a shorter incubation of 5 minutes. The optimal time
may vary depending on the cell type.

o Aspirate and Rinse: Carefully aspirate the Poly-D-lysine solution from the cultureware. It is
critical to rinse the surface thoroughly to remove any residual PDL, which can be toxic to
cells.[11][17] Rinse the surface two to three times with sterile, tissue culture grade water or
PBS.

o Dry: Allow the coated surface to dry completely in the laminar flow hood for at least 2 hours
before introducing cells and medium.

o Storage of Coated Ware: The coated cultureware can be used immediately or stored at 4°C
for up to two weeks. Ensure the plates are sealed with parafilm to maintain sterility.[11]

Visualizations
Mechanism of Cell Adhesion to PDL-Coated Surfaces
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Mechanism of PDL-Mediated Cell Adhesion
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Caption: Electrostatic interaction between positively charged PDL and the negatively charged
cell membrane.

Experimental Workflow: From PDL Powder to Coated
Cultureware
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Workflow for Preparing PDL-Coated Cultureware
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Caption: Step-by-step workflow for PDL solution preparation and cultureware coating.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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